Cas no 2755723-75-0 (2-Bromo-4-methyl-5-(methylthio)pyridine)

• Product Name: 2-Bromo-4-methyl-5-(methylthio)pyridine
• CAS No: 2755723-75-0
• MF: C₇H₈BrNS
• MW: 218.11
• CID: 5081111
• Update Time: 2025-06-22

2-Bromo-4-methyl-5-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-5-(methylthio)pyridine

• Inchi： 1S/C7H8BrNS/c1-5-3-7(8)9-4-6(5)10-2/h3-4H,1-2H3
• InChI Key： FEWAKJZBLWJLDI-UHFFFAOYSA-N
• SMILES： CC1C(=CN=C(Br)C=1)SC

Additional information on 2-Bromo-4-methyl-5-(methylthio)pyridine

Introduction to 2-Bromo-4-methyl-5-(methylthio)pyridine (CAS No. 2755723-75-0)

2-Bromo-4-methyl-5-(methylthio)pyridine, identified by its Chemical Abstracts Service (CAS) number 2755723-75-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and applications in drug development. The structural features of 2-Bromo-4-methyl-5-(methylthio)pyridine, including its bromo, methyl, and methylthio substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry and pharmacological studies.

The bromo group at the 2-position of the pyridine ring introduces electrophilic characteristics, making the compound a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in the synthesis of novel therapeutic agents. The methyl group at the 4-position and the methylthio group at the 5-position further enhance the compound's reactivity and functionality, enabling its use in a broad spectrum of chemical transformations.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their ability to interact with biological targets such as enzymes and receptors. The structural motif of 2-Bromo-4-methyl-5-(methylthio)pyridine has been explored in various drug discovery campaigns, particularly in the development of small-molecule inhibitors for therapeutic applications. For instance, researchers have utilized this compound as a building block in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of the bromo atom allows for further functionalization via palladium-catalyzed reactions, enabling the introduction of aryl or heteroaryl groups that can modulate biological activity.

Moreover, the methylthio substituent has been shown to influence the electronic properties of the pyridine ring, thereby affecting its binding affinity to biological targets. This feature has been exploited in the design of ligands for G-protein coupled receptors (GPCRs), which play a pivotal role in signal transduction pathways involved in numerous physiological processes. The combination of these structural elements makes 2-Bromo-4-methyl-5-(methylthio)pyridine a versatile scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry have also highlighted the potential of 2-Bromo-4-methyl-5-(methylthio)pyridine as a lead compound for drug discovery. Molecular modeling studies have demonstrated that this compound can effectively bind to specific pockets on target proteins, suggesting its suitability for structure-based drug design. By leveraging these insights, researchers can optimize the compound's pharmacokinetic properties and enhance its therapeutic efficacy. The ability to predict and manipulate molecular interactions through computational methods has significantly accelerated the drug discovery process, making compounds like 2-Bromo-4-methyl-5-(methylthio)pyridine increasingly valuable.

The synthetic accessibility of 2-Bromo-4-methyl-5-(methylthio)pyridine is another factor that contributes to its popularity in pharmaceutical research. The compound can be readily synthesized through multi-step organic transformations starting from commercially available precursors. For example, one synthetic route involves the bromination of 4-methylpyridine followed by thiolation with sodium thiomethoxide. This approach highlights the compound's feasibility for large-scale production, which is essential for preclinical and clinical studies.

In addition to its pharmaceutical applications, 2-Bromo-4-methyl-5-(methylthio)pyridine has found utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for developing organic semiconductors and ligands for catalytic systems. Furthermore, derivatives of this compound have shown promise as intermediates in synthesizing crop protection agents due to their ability to interact with biological targets in plants.

The future prospects of 2-Bromo-4-methyl-5-(methylthio)pyridine are promising, with ongoing research exploring its potential in various domains. As our understanding of biological systems continues to evolve, new applications for this compound are likely to emerge. Collaborative efforts between academia and industry will be crucial in harnessing its full potential and translating laboratory discoveries into tangible benefits for society.